Cas no 14152-54-6 (2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo-)

• Product Name: 2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo-
• CAS No: 14152-54-6
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 120186
• PubChem ID: 15470104
• Update Time: 2025-04-18

2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo-
• (3-OXO-3,4-DIHYDROQUINOXALIN-2-YL)ACETONITRILE
• 2-(3-oxo-4H-quinoxalin-2-yl)acetonitrile
• 2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo-(6CI,7CI,8CI,9CI)
• (3-Oxo-3,4-dihydro-chinoxalin-2-yl)-acetonitril
• (3-oxo-3,4-dihydro-quinoxalin-2-yl)-acetonitrile
• 2-Oxo-3-cyanomethyl-1,2-dihydro-chinoxalin
• 3-Cyanmethyl-1,2-dihydro-2-oxo-chinoxalin
• AG-D-82639
• CTK4C2670
• DTXSID80573065
• SCHEMBL11239794
• 14152-54-6

• Inchi： 1S/C10H7N3O/c11-6-5-9-10(14)13-8-4-2-1-3-7(8)12-9/h1-4H,5H2,(H,13,14)
• InChI Key： FXGNZQSNDABMCN-UHFFFAOYSA-N
• SMILES： O=C1C(CC#N)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines